Cas no 220799-40-6 (3-amino-4-(benzyloxy)benzonitrile)

• Product Name: 3-amino-4-(benzyloxy)benzonitrile
• CAS No: 220799-40-6
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 1407040
• PubChem ID: 18318127
• Update Time: 2025-05-20

3-amino-4-(benzyloxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-amino-4-(phenylmethoxy)-
• 3-amino-4-phenylmethoxybenzonitrile
• 3-amino-4-(benzyloxy)benzonitrile
• 3-Amino-4-(benzyloxy)benzonitrilato
• DB-183227
• CS-0305418
• DTXSID00592753
• 220799-40-6
• SCHEMBL7129137
• DDRLPEZXKHUSGR-UHFFFAOYSA-N
• EN300-1295276

• Inchi： 1S/C14H12N2O/c15-9-12-6-7-14(13(16)8-12)17-10-11-4-2-1-3-5-11/h1-8H,10,16H2
• InChI Key： DDRLPEZXKHUSGR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 224.09506
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 59.04

Additional information on 3-amino-4-(benzyloxy)benzonitrile

3-Amino-4-(Benzyloxy)Benzonitrile: A Comprehensive Overview

3-Amino-4-(Benzyloxy)Benzonitrile (CAS No: 220799-40-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structure featuring an amino group, a benzyloxy substituent, and a nitrile group, has been extensively studied for its potential applications in drug discovery and advanced materials development.

The benzene ring at the core of this molecule serves as a platform for various functional groups, making it highly amenable to further chemical modifications. The amino group (-NH2) and the nitrile group (-CN) are particularly reactive, enabling the molecule to participate in a wide range of chemical reactions such as nucleophilic substitutions, additions, and condensations. Recent studies have highlighted the role of 3-amino-4-(benzyloxy)benzonitrile in the synthesis of bioactive compounds, where its functional groups can be exploited to create novel pharmacophores with potential therapeutic applications.

In terms of synthesis, 3-amino-4-(benzyloxy)benzonitrile can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these methods to enhance yield and purity, ensuring that the compound is readily available for further studies. The use of modern catalytic systems and green chemistry principles has also been explored to make the synthesis process more environmentally friendly.

One of the most promising applications of 3-amino-4-(benzyloxy)benzonitrile lies in its potential as a building block for drug development. Its structure allows for the incorporation of diverse functional groups, enabling the creation of molecules with specific biological activities. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them valuable candidates for therapeutic interventions.

Beyond medicinal chemistry, 3-amino-4-(benzyloxy)benzonitrile has also found applications in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel materials with unique electronic and magnetic properties. These materials hold potential for applications in electronics, sensors, and energy storage devices.

The versatility of 3-amino-4-(benzyloxy)benzonitrile is further underscored by its role in click chemistry and supramolecular assembly. Its functional groups enable the formation of robust supramolecular structures, which are essential for designing advanced materials with tailored properties.

In conclusion, 3-amino-4-(benzyloxy)benzonitrile (CAS No: 220799-40-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing scientific innovation.